Cas no 1780084-32-3 (3-2-(adamantan-1-yl)ethylpyrrolidine)

• Product Name: 3-2-(adamantan-1-yl)ethylpyrrolidine
• CAS No: 1780084-32-3
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• CID: 6421405
• PubChem ID: 84094805
• Update Time: 2025-06-08

3-2-(adamantan-1-yl)ethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(adamantan-1-yl)ethylpyrrolidine
• EN300-2001622
• 3-[2-(adamantan-1-yl)ethyl]pyrrolidine
• 1780084-32-3

• Inchi： 1S/C16H27N/c1(12-2-4-17-11-12)3-16-8-13-5-14(9-16)7-15(6-13)10-16/h12-15,17H,1-11H2
• InChI Key： IXQDTERFFCEECN-UHFFFAOYSA-N
• SMILES： N1CCC(C1)CCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 233.214349865g/mol
• Monoisotopic Mass: 233.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-2-(adamantan-1-yl)ethylpyrrolidine

Professional Introduction to Compound with CAS No. 1780084-32-3 and Product Name: 3-2-(adamantan-1-yl)ethylpyrrolidine

3-2-(adamantan-1-yl)ethylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1780084-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of an adamantanyl group and a pyrrolidine moiety, which together contribute to its unique chemical and biological properties. The structural features of this compound make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The adamantan-1-yl substituent in the molecular structure of 3-2-(adamantan-1-yl)ethylpyrrolidine plays a crucial role in determining its physicochemical properties, such as lipophilicity and metabolic stability. Adamantane derivatives are well-known for their resistance to metabolic degradation, which enhances the bioavailability and duration of action of drugs containing this moiety. This characteristic is particularly valuable in the design of long-acting medications where sustained release is desired.

Moreover, the pyrrolidine ring in this compound contributes to its ability to interact with biological targets, including enzymes and receptors. Pyrrolidine derivatives have been widely studied for their potential pharmacological activities, ranging from antiviral to anti-inflammatory effects. The combination of the adamantanyl and pyrrolidine groups in 3-2-(adamantan-1-yl)ethylpyrrolidine suggests that it may exhibit multiple modes of action, making it a versatile scaffold for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 3-2-(adamantan-1-yl)ethylpyrrolidine with various biological targets. These studies have highlighted its potential as a lead compound for the development of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The adamantane moiety is known to enhance blood-brain barrier penetration, which is crucial for treating central nervous system (CNS) disorders.

In addition to its applications in CNS drug development, 3-2-(adamantan-1-yl)ethylpyrrolidine has shown promise in the treatment of other diseases. For instance, its structural motif is similar to that of several approved drugs used in oncology, which suggests that it may have therapeutic potential in cancer treatment. Preclinical studies have demonstrated that compounds with similar structures can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival.

The synthesis of 3-2-(adamantan-1-yl)ethylpyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact, aligning with contemporary trends in sustainable pharmaceutical manufacturing.

Quality control and analytical characterization are critical aspects of evaluating 3-2-(adamantan-1-yl)ethylpyrrolidine for pharmaceutical use. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of the compound. These analytical methods provide detailed insights into the molecular structure and integrity of the product, ensuring that it meets stringent regulatory standards.

The pharmacokinetic properties of 3-2-(adamantan-1-yl)ethylpyrrolidine are another area of active research. Studies have shown that compounds containing adamantanyl groups exhibit prolonged half-lives due to their resistance to enzymatic degradation. This characteristic is advantageous for drugs that require frequent dosing or have a narrow therapeutic window. Additionally, pharmacokinetic modeling helps predict how the compound will be absorbed, distributed, metabolized, and excreted by the body, providing valuable information for optimizing dosage regimens.

Future directions in research on 3-2-(adamantan-1-yl)ethylpyrrolidine include exploring its potential as an intermediate in the synthesis of more complex drug candidates. By modifying different functional groups within its structure, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach leverages structure-based drug design principles to identify compounds with enhanced efficacy and reduced side effects.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, and clinicians. 3-2-(adamantan-1-yl)ethylpyrrolidine exemplifies how advances in synthetic chemistry can drive innovation in drug discovery. Its unique structural features offer a rich foundation for developing novel therapeutics that address unmet medical needs across various disease areas.